Cas no 91379-75-8 (Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-)

Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)- is a complex organic compound characterized by its unique stereochemistry and hydroxyl and oxo groups. This compound exhibits potential applications in various fields due to its distinctive chemical properties, including its ability to interact with biological molecules. Its precise stereochemistry and functional groups make it a valuable tool for research and development in organic synthesis and biochemistry.
Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)- structure
91379-75-8 structure
Product Name:Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-
CAS No:91379-75-8
MF:C20H28O5
MW:348.433326721191
CID:804050
PubChem ID:3035527
Update Time:2025-06-20

Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)- Chemical and Physical Properties

Names and Identifiers

    • Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-
    • macrocalyxin C
    • Kaur-16-en-18-al, 7,12,14-trihydroxy-15-oxo-, (4beta,7alpha,12alpha,14R)-
    • DTXSID60919780
    • 7,12,14-Trihydroxy-15-oxokaur-16-en-18-al
    • 91379-75-8
    • (4beta,7alpha,12alpha,14R)-7,12,14-Trihydroxy-15-oxo-kaur-16-en-18-al
    • (-)-Amethystonal
    • Inchi: 1S/C20H28O5/c1-10-15-11(22)7-13-19(3)6-4-5-18(2,9-21)12(19)8-14(23)20(13,16(10)24)17(15)25/h9,11-15,17,22-23,25H,1,4-8H2,2-3H3/t11-,12+,13?,14+,15?,17-,18+,19+,20?/m0/s1
    • InChI Key: STHPHTFJMBGODJ-NAIPUUETSA-N
    • SMILES: O[C@@H]1C[C@@H]2[C@](C=O)(C)CCC[C@@]2(C)C2C[C@@H](C3C(=C)C(C21[C@H]3O)=O)O

Computed Properties

  • Exact Mass: 348.193674
  • Monoisotopic Mass: 348.193674
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 94.8

Experimental Properties

  • Density: 1.29
  • Boiling Point: 555.4°Cat760mmHg
  • Flash Point: 303.7°C
  • Refractive Index: 1.592
  • PSA: 94.83000
  • LogP: 1.24580

Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)- Pricemore >>

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